Cas no 14271-86-4 (1-Naphthalenecarbonyl Cyanide)

• Product Name: 1-Naphthalenecarbonyl Cyanide
• CAS No: 14271-86-4
• MF: C₁₂H₇NO
• MW: 181.190082788467
• MDL: MFCD00060239
• CID: 98789
• PubChem ID: 87573457
• Update Time: 2025-04-18

1-Naphthalenecarbonyl Cyanide Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetonitrile,a-oxo-
• 1-Naphthoyl Cyanide
• 1-Naphthalenecarbonyl Cyanide
• naphthalene-1-carbonyl cyanide
• Naphthoylcyanide
• 1-Naphtylcarbonyl cyanide
• ALPHA-1-NAPHTHOYL CYANIDE
• 1-Naphthoyl cyanide (alpha-)
• α-Oxonaphthalene-1-acetonitrile
• α-Oxo-1-naphthaleneacetonitrile
• 1-NAPHTHOYL CYANIDE(ALPHA-) 98+%
• naphthoyl cyanide
• 1-Naphthyl(oxo)acetonitrile #
• RITADAJGEQPFIR-UHFFFAOYSA-
• RITADAJGEQPFIR-UHFFFAOYSA-N
• 1-NAPHTHOYL CYANIDE(ALPHA-)
• 2-(1-naphthalenyl)-2-oxoacetonitrile
• VZ21565
• FCH1116324
• N0049
• 2-naphthalen-1-
• InChI=1/C12H7NO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H
• T71764
• 2-naphthalen-1-yl-2-oxidanylidene-ethanenitrile
• CS-0446418
• DTXSID20345182
• MFCD00060239
• 14271-86-4
• SCHEMBL9442057
• A807951
• FT-0637045
• DB-019279

• MDL： MFCD00060239
• Inchi： 1S/C12H7NO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H
• InChI Key： RITADAJGEQPFIR-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 181.05300
• Monoisotopic Mass: 181.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.22
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 182°C/15mmHg(lit.)
• Flash Point: 150.7°C
• Refractive Index: 1.648
• PSA: 40.86000
• LogP: 2.54608
• Solubility: Not determined

1-Naphthalenecarbonyl Cyanide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides